Cas no 1504981-94-5 (methyl 4,6-dichloro-5-fluoropyrimidine-2-carboxylate)

Methyl 4,6-dichloro-5-fluoropyrimidine-2-carboxylate is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—the dichloro and fluoro substituents—enhance reactivity, making it a versatile intermediate for nucleophilic substitution reactions. The ester group at the 2-position further facilitates derivatization, enabling the introduction of diverse functional groups. This compound is particularly valued for its role in constructing heterocyclic frameworks, contributing to the development of bioactive molecules. High purity and stability under standard storage conditions ensure consistent performance in synthetic applications. Its compatibility with common reagents and solvents underscores its practicality in industrial and research settings.

methyl 4,6-dichloro-5-fluoropyrimidine-2-carboxylate structure

1504981-94-5 structure

Product Name:methyl 4,6-dichloro-5-fluoropyrimidine-2-carboxylate

CAS No:1504981-94-5

MF:C₆H₃Cl₂FN₂O₂

MW:225.00462269783

MDL:MFCD23931505

CID:4602795

PubChem ID:80550148

Update Time:2025-05-28

methyl 4,6-dichloro-5-fluoropyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4,6-dichloro-5-fluoropyrimidine-2-carboxylate
- MDL： MFCD23931505
- Inchi： 1S/C6H3Cl2FN2O2/c1-13-6(12)5-10-3(7)2(9)4(8)11-5/h1H3
- InChI Key： BVDDAIMYERQXGF-UHFFFAOYSA-N
- SMILES： C1(C(OC)=O)=NC(Cl)=C(F)C(Cl)=N1

Computed Properties

Exact Mass: 223.9555609g/mol
Monoisotopic Mass: 223.9555609g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 52.1Å²

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